Cas no 1803587-43-0 (2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride)

• Product Name: 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• CAS No: 1803587-43-0
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 4616527
• PubChem ID: 86775543
• Update Time: 2025-06-08

2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride

• Inchi： 1S/C12H14F3N.ClH/c1-11(7-2-8-16-11)9-3-5-10(6-4-9)12(13,14)15;/h3-6,16H,2,7-8H2,1H3;1H
• InChI Key： NZSUSMROAGMEAV-UHFFFAOYSA-N
• SMILES： CC1(C2C=CC(C(F)(F)F)=CC=2)NCCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride

Comprehensive Overview of 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (CAS No. 1803587-43-0)

2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (CAS No. 1803587-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their bioactive potential. The presence of a trifluoromethyl group enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride has surged, driven by their stability and metabolic resistance. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. The compound's CAS No. 1803587-43-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key advantages of 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride is its versatility in medicinal chemistry. The pyrrolidine ring serves as a scaffold for designing molecules with enhanced binding affinity to biological targets. Additionally, the trifluoromethyl group contributes to improved pharmacokinetic properties, such as increased membrane permeability and prolonged half-life. These attributes align with current trends in drug development, where researchers prioritize compounds with optimized bioavailability and target specificity.

The synthesis of 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride involves multi-step organic reactions, including cyclization and hydrochloride salt formation. Its purity and stability are critical for reproducible results in research settings. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards. These details are often sought after by chemists and pharmacologists exploring its potential applications.

From an industrial perspective, 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride is valued for its role in high-throughput screening and lead optimization. Its structural features make it a valuable tool for identifying new drug candidates, particularly in the context of neurodegenerative diseases and chronic pain management. The compound's CAS No. 1803587-43-0 is often referenced in patents and research papers, highlighting its commercial and academic significance.

Environmental and safety considerations are also paramount when working with 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers frequently inquire about its storage conditions and solubility, which are essential for experimental reproducibility. These practical aspects are critical for laboratories aiming to integrate this compound into their workflows.

In conclusion, 2-methyl-2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (CAS No. 1803587-43-0) represents a cutting-edge compound with broad applications in pharmaceutical research and material science. Its unique chemical profile and adaptability make it a subject of ongoing investigation, particularly in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.